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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of PSB 0777
ammonium salt, a potent adenosine A₂A receptor agonist, in in vitro assays. The focus is on

the associated ammonium concentration resulting from the use of this compound and providing

clear, reproducible experimental guidelines.

Introduction
PSB 0777 is a highly selective full agonist for the adenosine A₂A receptor, exhibiting a Ki value

of 44.4 nM for rat brain striatal A₂A receptors.[1][2] It shows significant selectivity over A₁, A₂B,

and A₃ receptor subtypes (Ki ≥ 10,000 nM).[1][2] PSB 0777 is commonly supplied as an

ammonium salt with the molecular formula C₁₈H₂₀N₅O₇S₂.NH₄ and a molecular weight of

approximately 500.55 g/mol .[1][2] When preparing solutions of PSB 0777 for in vitro

experiments, it is crucial to consider that for every mole of PSB 0777 introduced, an equimolar

amount of ammonium (NH₄⁺) is also added to the medium.

Data Presentation: PSB 0777 and Corresponding
Ammonium Concentrations
The following table summarizes the concentrations of PSB 0777 used in a study on rat primary

cortical neurons and the corresponding calculated ammonium ion concentrations.[3][4][5][6]
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Dosage Level
PSB 0777 Concentration
(nM)

Corresponding Ammonium
(NH₄⁺) Concentration (nM)

Low 10 10

Medium 20 20

High 100 100

Calculation Note: The 1:1 molar ratio between PSB 0777 and the ammonium counter-ion in the

salt form means the molar concentration of ammonium will be identical to the molar

concentration of the PSB 0777 compound.

Experimental Protocols
Preparation of PSB 0777 Stock Solutions
Materials:

PSB 0777 ammonium salt

Dimethyl sulfoxide (DMSO) or sterile, nuclease-free water

Sterile, high-quality microcentrifuge tubes

Calibrated micropipettes

Protocol:

Determine the required stock concentration. A high-concentration stock solution (e.g., 10-100

mM) is recommended to minimize the volume of solvent added to the final assay medium.

PSB 0777 is soluble up to 100 mM in both water and DMSO.[1][2]

Calculate the required mass of PSB 0777. Use the following formula: Mass (mg) = Desired

Concentration (mM) x Volume (mL) x Molecular Weight (mg/mmol)

Dissolve the PSB 0777 ammonium salt.

Accurately weigh the calculated mass of PSB 0777.
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Add the appropriate volume of either DMSO or water to achieve the desired stock

concentration.

Vortex thoroughly until the compound is completely dissolved.

Aliquot and store the stock solution.

Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term stability.

In Vitro Assay with PSB 0777 in Primary Neuronal
Cultures
This protocol is adapted from studies investigating the effects of PSB 0777 on rat primary

cortical neurons.[3][4][5][6]

Materials:

Primary cortical neurons cultured in appropriate media

PSB 0777 stock solution (e.g., 100 µM in DMSO)

Phosphate-buffered saline (PBS)

Reagents for downstream analysis (e.g., cell lysis buffer, antibodies for western blotting)

Protocol:

Cell Culture: Culture primary cortical neurons according to standard protocols.

Preparation of Working Solutions:

Thaw an aliquot of the PSB 0777 stock solution.

Prepare serial dilutions of the stock solution in the cell culture medium to achieve the

desired final concentrations (e.g., 10 nM, 20 nM, 100 nM). It is important to prepare a
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vehicle control using the same final concentration of the solvent (e.g., DMSO) as in the

highest concentration of PSB 0777.

Treatment of Neurons:

Carefully remove the existing culture medium from the neurons.

Gently add the prepared media containing the different concentrations of PSB 0777 or the

vehicle control to the respective wells.

Incubate the cells for the desired time period (e.g., 30 minutes, 24 hours, or 3 days).[3][4]

[5][6]

Downstream Analysis:

Following incubation, wash the cells with PBS.

Proceed with the desired downstream analysis, such as cell lysis for western blotting to

assess changes in protein expression, or immunocytochemistry to observe morphological

changes.
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Caption: Signaling pathway of PSB 0777 via the Adenosine A₂A receptor.
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Preparation

Experiment

Analysis

Prepare PSB 0777 Stock Solution (e.g., 100 µM in DMSO)

Prepare Working Solutions in Culture Medium
(10, 20, 100 nM PSB 0777 and Vehicle Control)

Treat Neurons with PSB 0777 or Vehicle

Culture Primary Cortical Neurons

Incubate for a Defined Period
(e.g., 30 min, 24h, 3d)

Wash Cells with PBS

Perform Downstream Analysis
(e.g., Western Blot, ICC)

PSB 0777 Ammonium Salt
(C₁₈H₂₀N₅O₇S₂.NH₄) Dissolution in Aqueous Medium

PSB 0777 Anion 1 mole

Ammonium Cation (NH₄⁺)

 1 mole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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